Cas no 886037-58-7 (PHENOL, 2,3-DIFLUORO-5-METHYL-)

• Product Name: PHENOL, 2,3-DIFLUORO-5-METHYL-
• CAS No: 886037-58-7
• MF: C₇H₆F₂O
• MW: 144.118749141693
• CID: 3481212
• PubChem ID: 23118818
• Update Time: 2025-11-02

PHENOL, 2,3-DIFLUORO-5-METHYL- Chemical and Physical Properties

Names and Identifiers

• PHENOL, 2,3-DIFLUORO-5-METHYL-
• 2,3-difluoro-5-methylphenol
• ZOIXTENFDRNNNB-UHFFFAOYSA-N
• 886037-58-7
• SCHEMBL2210414

• Inchi： 1S/C7H6F2O/c1-4-2-5(8)7(9)6(10)3-4/h2-3,10H,1H3
• InChI Key： ZOIXTENFDRNNNB-UHFFFAOYSA-N
• SMILES： C1(O)=CC(C)=CC(F)=C1F

Computed Properties

• Exact Mass: 144.03867113Da
• Monoisotopic Mass: 144.03867113Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Additional information on PHENOL, 2,3-DIFLUORO-5-METHYL-

Latest Research Insights on 886037-58-7 and PHENOL, 2,3-DIFLUORO-5-METHYL- in Chemical Biomedicine

Recent advancements in chemical biomedicine have highlighted the significance of compound 886037-58-7 and its derivative, PHENOL, 2,3-DIFLUORO-5-METHYL-, in various therapeutic and diagnostic applications. This research brief synthesizes the latest findings, focusing on their chemical properties, biological activities, and potential clinical implications. The compound 886037-58-7, a fluorinated phenol derivative, has garnered attention due to its unique structural features that enhance its reactivity and binding affinity in biological systems.

Studies have demonstrated that PHENOL, 2,3-DIFLUORO-5-METHYL-, exhibits remarkable stability and selectivity, making it a promising candidate for drug development. Its fluorinated aromatic ring contributes to improved pharmacokinetic properties, such as enhanced membrane permeability and metabolic resistance. Recent in vitro and in vivo experiments have shown that this compound can modulate key enzymatic pathways involved in inflammation and oncology, suggesting its potential as a lead compound for novel therapeutics.

One of the most notable applications of 886037-58-7 is in the development of positron emission tomography (PET) tracers. Researchers have successfully incorporated this compound into radiolabeled probes, enabling high-resolution imaging of specific molecular targets in cancer and neurological disorders. The fluorinated phenol moiety plays a critical role in the tracer's biodistribution and target engagement, as evidenced by recent preclinical studies.

In addition to its diagnostic utility, PHENOL, 2,3-DIFLUORO-5-METHYL-, has shown promise in antimicrobial research. A 2023 study published in the Journal of Medicinal Chemistry reported its potent activity against multidrug-resistant bacterial strains, with minimal cytotoxicity to human cells. The compound's mechanism of action involves disruption of bacterial cell wall synthesis, a target that remains underexploited in current antibiotic development.

From a synthetic chemistry perspective, recent work has focused on optimizing the production of 886037-58-7 and its derivatives. Green chemistry approaches have been employed to reduce the environmental impact of synthesis while maintaining high yields and purity. These advancements are particularly relevant for scaling up production to meet the growing demand in pharmaceutical applications.

The safety profile of these compounds has been extensively evaluated in recent toxicology studies. While generally well-tolerated in animal models, researchers have identified specific metabolic pathways that may require monitoring in human trials. These findings are informing the design of upcoming clinical studies, with several Phase I trials expected to commence in 2024.

Looking ahead, the versatility of 886037-58-7 and PHENOL, 2,3-DIFLUORO-5-METHYL- suggests broad potential across multiple therapeutic areas. Ongoing research is exploring their application in neurodegenerative diseases, where their ability to cross the blood-brain barrier and modulate protein aggregation pathways may offer new treatment strategies. The continued investigation of these compounds represents an exciting frontier in chemical biomedicine, with implications for both small molecule drug development and diagnostic imaging technologies.